Cas no 1517201-32-9 (2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid)

• Product Name: 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid
• CAS No: 1517201-32-9
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 6060277
• PubChem ID: 79753741
• Update Time: 2025-06-20

2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid
• 1H-Benzimidazole-2-propanoic acid, α-fluoro-1-methyl-
• 2-Fluoro-3-(1-methyl-1h-benzo[d]imidazol-2-yl)propanoic acid
• EN300-1138610
• AKOS018311526
• 1517201-32-9
• CS-0344401

• Inchi： 1S/C11H11FN2O2/c1-14-9-5-3-2-4-8(9)13-10(14)6-7(12)11(15)16/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： QGBRRCYRZPGDMJ-UHFFFAOYSA-N
• SMILES： CN1C(=NC2=CC=CC=C12)CC(F)C(=O)O

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 446.5±35.0 °C(Predicted)
• pka: 1.86±0.10(Predicted)

Additional information on 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid

Introduction to 2-Fluoro-3-(1-Methyl-1H-1,3-Benzodiazol-2-yl)propanoic Acid (CAS No. 1517201-32-9)

2-Fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid (CAS No. 1517201-32-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the unique structural features of 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid offer potential for new therapeutic applications and enhanced pharmacological profiles.

The chemical structure of 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid is characterized by a fluoro-substituted propanoic acid moiety attached to a 1-methylbenzodiazepine ring. The presence of the fluorine atom introduces unique electronic and steric effects that can influence the compound's biological activity and metabolic stability. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of drug molecules.

In terms of its synthesis, 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid can be prepared through a multi-step process involving the condensation of 2-aminoanisole with an appropriate electrophile followed by cyclization and functional group modifications. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The pharmacological properties of 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent activity at the GABAA receptor, which is a key target for many benzodiazepine drugs. However, unlike traditional benzodiazepines, 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid demonstrates a more favorable side effect profile, with reduced potential for dependence and tolerance.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propanoic acid in treating anxiety disorders and insomnia. Preliminary results have been promising, with patients reporting significant improvements in symptoms without experiencing severe side effects. These findings suggest that this compound could offer a valuable addition to the current therapeutic options available for these conditions.

In addition to its potential as a pharmaceutical agent, 2-fluoro-3-(1-methyl-1H-1,3-benzodiazol-2-y l)propanoic acid has also been investigated for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the mechanisms of action at GABAA receptors and for developing new ligands with improved selectivity and potency.

The environmental impact of 2-fluoro -3-( 1 -m ethyl - 1 H - 1 , 3 -b enz odia zo l - 2 -y l ) pro p ano ic aci d is another area of ongoing research. Studies have shown that proper disposal and handling practices are essential to minimize any potential ecological risks associated with this compound.

In conclusion, 2-fluoro - 3 -( 1 -m eth yl - 1 H - 1 , 3 -b enz odia zo l - 2 -y l ) pro p ano ic aci d (CAS No. 15 770 - 9 ) represents a promising candidate for further development in both medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an exciting molecule to watch as it progresses through clinical trials and potentially into clinical use.